Cas no 3753-59-1 (Cyclopentyl(phenyl)acetonitrile)
3753-59-1 structure
Product Name:Cyclopentyl(phenyl)acetonitrile
CAS No:3753-59-1
MF:C13H15N
MW:185.264903306961
MDL:MFCD09063094
CID:2856219
PubChem ID:15179476
Update Time:2024-11-06
Cyclopentyl(phenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopentyl-2-phenylacetonitrile
- 2-cyclopentyl-2-phenyl-ethanenitrile
- cyclopentyl(phenyl)acetonitrile
- MFCD09063094
- Benzeneacetonitrile, α-cyclopentyl-
- a-CYCLOPENTYL PHENYLACETO NITRILE
- STK665352
- SCHEMBL961019
- Benzeneacetonitrile, .alpha.-cyclopentyl-
- AKOS003393058
- ALBB-024349
- CS-0316053
- LS-07925
- G73072
- AO-080/43441536
- benzeneacetonitrile, alpha-cyclopentyl-
- 3753-59-1
- AKOS017259225
- Cyclopentyl(phenyl)acetonitrile
-
- MDL: MFCD09063094
- Inchi: 1S/C13H15N/c14-10-13(12-8-4-5-9-12)11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-9H2
- InChI Key: GLLGDXIKHKJEBV-UHFFFAOYSA-N
- SMILES: N#CC(C1C=CC=CC=1)C1CCCC1
Computed Properties
- Exact Mass: 185.120449483g/mol
- Monoisotopic Mass: 185.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.042±0.06 g/cm3(Predicted)
- Melting Point: 50 °C
- Boiling Point: 153-160 °C(Press: 2 Torr)
Cyclopentyl(phenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB414726-500 mg |
Cyclopentyl(phenyl)acetonitrile |
3753-59-1 | 500MG |
€195.40 | 2023-01-21 | ||
| abcr | AB414726-1 g |
Cyclopentyl(phenyl)acetonitrile |
3753-59-1 | 1 g |
€239.00 | 2023-07-19 | ||
| TRC | C272825-250mg |
Cyclopentyl(phenyl)acetonitrile |
3753-59-1 | 250mg |
$ 185.00 | 2022-04-28 | ||
| TRC | C272825-500mg |
Cyclopentyl(phenyl)acetonitrile |
3753-59-1 | 500mg |
$ 300.00 | 2022-04-28 | ||
| TRC | C272825-1000mg |
Cyclopentyl(phenyl)acetonitrile |
3753-59-1 | 1g |
$ 480.00 | 2022-04-28 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD595817-1g |
2-Cyclopentyl-2-phenylacetonitrile |
3753-59-1 | 97% | 1g |
¥1225.0 | 2024-04-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1386723-1g |
2-Cyclopentyl-2-phenylacetonitrile |
3753-59-1 | 97% | 1g |
¥2015.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1386723-5g |
2-Cyclopentyl-2-phenylacetonitrile |
3753-59-1 | 97% | 5g |
¥8640.00 | 2024-05-16 | |
| abcr | AB414726-500mg |
Cyclopentyl(phenyl)acetonitrile; . |
3753-59-1 | 500mg |
€205.00 | 2025-04-19 | ||
| abcr | AB414726-1g |
Cyclopentyl(phenyl)acetonitrile; . |
3753-59-1 | 1g |
€237.00 | 2025-04-19 |
Cyclopentyl(phenyl)acetonitrile Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3753-59-1 (Cyclopentyl(phenyl)acetonitrile) Related Products
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- 51764-05-7(Pentanedinitrile,2,3-diphenyl-)
- 26887-10-5(Benzeneacetonitrile, a-(1-methylbutyl)-)
- 29850-97-3(Benzeneacetonitrile, a-(1-ethylpropyl)-a-(1-methylethyl)-)
- 77-57-6(1-Phenylcyclopentanecarbonitrile)
- 5407-84-1(2-(1-phenylcyclopentyl)acetonitrile)
- 63397-90-0(Octanedinitrile, 2,4-dimethyl-4-phenyl-)
- 3508-98-3(2-Phenylhexanenitrile)
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